Cas no 294668-31-8 (ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate)

• Product Name: ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate
• CAS No: 294668-31-8
• MF: C₂₀H₁₅ClN₂O₅S
• MW: 430.861502885818
• CID: 5912725
• PubChem ID: 1666236
• Update Time: 2025-07-20

ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate
• SR-01000392935-1
• Z30515079
• F0239-0140
• ethyl 2-({4-chloro-3-nitrobenzoyl}amino)-4-phenyl-3-thiophenecarboxylate
• AF-399/08338005
• AKOS001062583
• SR-01000392935
• ethyl 2-[(4-chloro-3-nitrobenzoyl)amino]-4-phenylthiophene-3-carboxylate
• 294668-31-8
• 3-Thiophenecarboxylic acid, 2-[(4-chloro-3-nitrobenzoyl)amino]-4-phenyl-, ethyl ester

• Inchi： 1S/C20H15ClN2O5S/c1-2-28-20(25)17-14(12-6-4-3-5-7-12)11-29-19(17)22-18(24)13-8-9-15(21)16(10-13)23(26)27/h3-11H,2H2,1H3,(H,22,24)
• InChI Key： LOMBGYOEFXRANV-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(Cl)C([N+]([O-])=O)=C2)SC=C(C2=CC=CC=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 430.0390205g/mol
• Monoisotopic Mass: 430.0390205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 531.9±50.0 °C(Predicted)
• pka: 10.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate

Introduction to Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate (CAS No. 294668-31-8)

Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate (CAS No. 294668-31-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines elements of benzamide, thiophene, and ester functionalities, making it a versatile scaffold for the development of novel bioactive molecules.

The molecular framework of Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate incorporates several key pharmacophoric features that are highly relevant to contemporary drug discovery efforts. The presence of a 4-chloro-3-nitrobenzamido moiety suggests potential interactions with biological targets such as enzymes and receptors, while the phenylthiophene core contributes to the compound's solubility and metabolic stability. These attributes make it an attractive candidate for further exploration in the design of therapeutic agents.

In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated efficacy in various therapeutic applications. Thiophenes, known for their aromatic stability and ability to form hydrogen bonds, have been incorporated into a wide range of pharmacological compounds. The specific substitution pattern in Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate enhances its potential as a lead compound for drug development by introducing additional functional groups that can modulate biological activity.

The ester functionality at the carboxylate position not only influences the physicochemical properties of the compound but also provides a site for further chemical modification. This flexibility allows researchers to explore diverse derivatization strategies, enabling the optimization of pharmacokinetic profiles and target specificity. Such modifications are crucial in advancing compounds from early-stage discovery to clinical candidates.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds, including Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential binding interactions with therapeutic targets. These computational approaches have revealed promising leads that warrant further experimental validation.

The synthesis of Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. Key steps include the formation of the benzamide linkage, introduction of the nitro group at the para position of the chlorobenzamide precursor, and subsequent coupling with phenylthiophene derivatives. Each step is meticulously optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

Biological activity assays have been conducted on Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate to assess its potential as a therapeutic agent. Preliminary results indicate moderate activity against certain enzymatic targets, suggesting its utility in addressing specific pathological conditions. Further studies are ongoing to elucidate its mechanism of action and to explore its potential in combination therapies.

The integration of machine learning and artificial intelligence into drug discovery workflows has revolutionized the way novel compounds are identified and optimized. Predictive models have been developed to forecast biological activity based on molecular descriptors derived from Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate and related analogs. These models aid in guiding synthetic efforts by prioritizing compounds with high predicted potency and favorable pharmacokinetic properties.

The role of natural product-inspired scaffolds cannot be overstated in modern drug development. Many successful drugs have been derived from natural products, which often possess complex structures with multiple functional groups. Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylate, with its rich structural diversity, aligns well with this trend. By leveraging natural product-like structures, researchers can uncover novel bioactive entities that may elude traditional synthetic approaches.

In conclusion, Ethyl 2-(4-chloro-3-nitrobenzamido)-4-phenylthiophene-3-carboxylic acid ethylester represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in computational and experimental methodologies, position it as a valuable asset in the quest for novel therapeutic agents. Continued investigation into this compound is warranted to fully elucidate its potential applications in medicine.